Ethyl 6-chloropyrimidine-4-carboxylate

• IUPAC Name: ethyl 6-chloropyrimidine-4-carboxylate
• InChI: InChI=1S/C7H7ClN2O2/c1-2-12-7(11)5-3-6(8)10-4-9-5/h3-4H,2H2,1H3
• InChI Key: DSNWMSGZYSQPTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC=N1)Cl
• Molecular Formula: C7H7ClN2O2
• DSSTOX Substance ID: DTXSID80628140
• Molecular Weight: 186.59 g/mol
• CAS RN: 51940-63-7

Description

Ethyl 6-chloropyrimidine-4-carboxylate, also known as CEP, is a chemical compound with the molecular formula C7H7ClN2O2. It has a molecular weight of 186.59 g/mol.

Synthesis Analysis

The synthesis of Ethyl 6-chloropyrimidine-4-carboxylate involves various methodologies. One study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans. Another method involves the use of piperazine and potassium carbonate in CHCl3 at room temperature.

Molecular Structure Analysis

The molecular structure of Ethyl 6-chloropyrimidine-4-carboxylate consists of a pyrimidine ring substituted with a chlorine atom at the 6th position and an ethyl ester at the 4th position. The InChI code is 1S/C7H7ClN2O2/c1-2-12-7(11)5-3-6(8)10-4-9-5/h3-4H,2H2,1H3.

Chemical Reactions Analysis

Ethyl 6-chloropyrimidine-4-carboxylate can undergo various chemical reactions. For instance, it can be involved in the synthesis of m-aminopyridyl-o-methyl-substituted ethyl nicotinates via a proposed ring cleavage reaction.

Physical And Chemical Properties Analysis

Ethyl 6-chloropyrimidine-4-carboxylate has a molecular weight of 186.59 g/mol and an exact mass of 186.02000. Its topological polar surface area is 52.08000. The compound has a LogP value of 1.30670, indicating its lipophilicity. The storage condition is under inert gas (nitrogen or Argon) at 2-8°C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 6-chloropyrimidine-4-carboxylate is involved in the synthesis of various heterocyclic compounds. For instance, it reacts with bromomalononitrile to produce ethyl 3-amino-5-aryl-2-cyano-7-substituted-5H-thiazolo[3,2-a]pyrimidine-6-carboxylates. These compounds, in turn, can further react to create diverse heterocyclic structures such as 9H-3,4-dihydrothiazolo[3,2-a:4,5-b]dipyrimidine-8-carboxylates and 1H,8H-pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidine-7-carboxylates (Sherif et al., 1993).

Antimicrobial and Anti-inflammatory Activities

Derivatives of Ethyl 6-chloropyrimidine-4-carboxylate have been synthesized and evaluated for their anti-inflammatory and antimicrobial activities. Specifically, derivatives like ethyl-2-amino-4-chloro-6-(2, 4, 6 trichlorophenyl amino) pyrimidine-5-carboxylate have shown potential in these areas (A.S.Dongarwar et al., 2011).

Antiallergy Agents

Ethyl 6-chloropyrimidine-4-carboxylate derivatives have been synthesized and tested for antiallergenic activity. Compounds like ethyl 6-ethyl-3,4-dihydro-4-oxothieno-[2,3-d]pyrimidine-2-carboxylate have exhibited oral activity in rat models, showing potential as antiallergy agents (Temple et al., 1979).

Reaction Pathway Studies

Studies have also focused on the reaction pathways involving Ethyl 6-chloropyrimidine-4-carboxylate. For instance, its reaction with thiophenolates can result in ring expansion or nucleophilic substitution, creating compounds like ethyl 4-methyl-2-oxo-7-phenylthio-2,3,6,7-tetrahydro-1H-1,3-diazepine-5-carboxylate and ethyl 6-methyl-2-oxo-4-(phenylthiomethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate (Fesenko et al., 2010).

Nonlinear Optical Properties

Ethyl 6-chloropyrimidine-4-carboxylate derivatives have been evaluated for their nonlinear optical (NLO) properties. Studies have indicated that these compounds, such as ethyl 4-((3-chlorobenzyl)thio)-6-methyl-2-phenylpyrimidine-5-carboxylate, demonstrate considerable NLO character, making them candidates for optoelectronic applications (Hussain et al., 2020).

Corrosion Inhibition

Research has also explored the use of pyrimidine derivatives, including ethyl 6-chloropyrimidine-4-carboxylate, in corrosion inhibition. These compounds have shown effectiveness in preventing the corrosion of iron in acidic environments (Abdelazim et al., 2021).

Safety and Hazards

Ethyl 6-chloropyrimidine-4-carboxylate has hazard statements H319-H335-H302+H312+H332-H315. It should be stored under inert gas at 2-8°C. The compound’s hazardous decomposition products include Carbon monoxide (CO), Carbon dioxide (CO2), Nitrogen oxides (NOx), Hydrogen chloride gas.

Future Directions

The future directions of Ethyl 6-chloropyrimidine-4-carboxylate research could involve the development of more robust methods for the selective introduction of multiple functional groups. Additionally, its derivatives and related compounds could be further explored for their potential biological activities.

Mechanism of Action

Target of Action

Related compounds such as triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties .

Mode of Action

Related compounds have shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Pharmacokinetics

It’s known that the compound is a solid at room temperature .

Result of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties .

Action Environment

It’s known that the compound should be stored in a refrigerator .